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Compound of Interest

Compound Name:
5-[(2-Naphthyloxy)methyl]-2-

furohydrazide

CAS No.: 438472-54-9

Cat. No.: B2984793

Get Quote

Part 1: Executive Summary & Pharmacophore
Context
This guide details the spectroscopic validation of 5-[(2-Naphthyloxy)methyl]-2-furohydrazide,

a hybrid pharmacophore integrating a lipophilic naphthyl ether tail with a polar, reactive

furohydrazide head. This scaffold is frequently investigated in medicinal chemistry for

antitubercular and antimicrobial applications, functioning as a precursor for hydrazone-based

Schiff bases or as a chelating agent for metallodrugs.

The structural integrity of this molecule relies on three critical zones:

The Ether Linkage: A flexible

hinge connecting the aromatic systems.

The Furan Core: A 2,5-disubstituted heteroaromatic ring susceptible to oxidative

degradation.
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The Hydrazide Terminus: A

motif acting as the primary reactive center.

Analytical Workflow
The following diagram outlines the logical flow for validating this compound, ensuring no

structural isomers or degradation products (e.g., carboxylic acids from hydrolysis) are present.
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Figure 1: Integrated analytical workflow for structural validation.

Part 2: Spectroscopic Atlas & Causality
Electronic Absorption (UV-Vis)
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Solvent: Methanol or Acetonitrile Concentration:

M

The UV spectrum serves as a rapid check for the integrity of the aromatic systems. The

molecule exhibits a dual-band profile due to the electronic isolation provided by the methylene

spacer.

Band I (220–230 nm): High intensity

transitions of the naphthalene ring (Clar’s

-band).

Band II (270–285 nm): Conjugated furan system and naphthalene

-bands.

Diagnostic Value: A bathochromic shift (red shift) beyond 300 nm suggests oxidation of the

furan ring or Schiff base formation (impurity).

Vibrational Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet Critical Check: The absence of a

broad

stretch (2500–3300 cm⁻¹) confirms the hydrazide has not hydrolyzed to the carboxylic acid.
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Frequency (cm⁻¹) Assignment Vibrational Mode Mechanistic Insight

3300–3350 Asym. Stretch

Primary amine of

hydrazide. Sharp

doublet often visible.

3200–3250 Stretch

Secondary amide

nitrogen; H-bond

donor.

1650–1670 Carbonyl Stretch

Amide I band. Lower

freq.[1] due to furan

conjugation.

1240–1260 Ether Stretch

Asymmetric stretch of

the naphthyl-ether

linkage.

1020–1050 Stretch
Characteristic of

hydrazides.

740–750 Out-of-plane

Ortho-disubstituted

naphthalene

signature.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Preferred due to hydrazide solubility) Internal Standard: TMS (0.00 ppm)

The NMR spectrum provides the definitive structural proof. The key feature is the singlet at

~5.2 ppm, corresponding to the methylene linker (

), which proves the connection between the naphthyl and furan units.

H NMR Assignments (400 MHz, DMSO-

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Logic

9.80–10.0 Singlet (br) 1H

Exchangeable

hydrazide proton;

downfield due to

anisotropy of

C=O.

7.80–7.90 Multiplet 3H Naphthyl (Ar-H)

Protons at C1,

C4, C5 (most

deshielded).

7.30–7.50 Multiplet 4H Naphthyl (Ar-H)
Remaining

aromatic protons.

7.20
Doublet (

Hz)
1H Furan C3-H

-proton relative

to carbonyl;

deshielded by

conjugation.

6.75
Doublet (

Hz)
1H Furan C4-H -proton relative

to ether linker.

5.25 Singlet 2H

CRITICAL

SIGNAL.

Methylene

bridge.

4.50 Broad Singlet 2H

Terminal amine;

typically broad

due to

quadrupole

broadening/exch

ange.

C NMR Assignments (100 MHz)
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Carbonyl (C=O): ~158 ppm.

Furan Carbons: C2 (~145 ppm), C5 (~152 ppm), C3/C4 (110–120 ppm).[2]

Linker:

typically appears at 62–65 ppm.

Naphthyl Carbons: 120–135 ppm (aromatic region), with C2 (ether ipso) shifted downfield

(~155 ppm).

Mass Spectrometry (ESI-MS)
Mode: Positive Ionization (ESI+) Expected Molecular Ion:

The fragmentation pattern is predictable and serves as a "fingerprint" for the molecule. The

weakest bond is the N-N bond of the hydrazide and the ether linkage.

Parent Ion
[M+H]+ = 283

Acylium Ion
[M-NH2NH2]+

m/z ~ 251
Loss of

Hydrazine (-32)

Naphthyl Methyl
C11H9+

m/z ~ 141

Ether Cleavage

Naphthol Ion
C10H7OH+
m/z ~ 144

Rearrangement

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation pathway.

Part 3: Experimental Protocol
Protocol 1: Sample Preparation for NMR
Self-Validating Step: Ensure the solvent is dry. Water peaks in DMSO-

(3.33 ppm) can obscure the
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signal if the sample is dilute.

Weigh 5–10 mg of the solid hydrazide into a clean vial.

Add 0.6 mL of DMSO-

(99.9% D).

Sonicate for 60 seconds. The compound should dissolve completely. Note: If turbidity

persists, filter through a 0.2 µm PTFE filter, but note that solubility issues often indicate

polymerization or impurities.

Transfer to a 5mm NMR tube.

Acquire 1H NMR with at least 16 scans to resolve the aromatic multiplets.

Protocol 2: Schiff Base Reactivity Test (Chemical
Validation)
To confirm the hydrazide group is active (and not oxidized):

Dissolve 10 mg of the compound in 1 mL ethanol.

Add 1 drop of benzaldehyde and 1 drop of glacial acetic acid.

Reflux for 10 minutes.

Observation: A rapid formation of a precipitate (hydrazone) indicates a functional

group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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